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Compound of Interest

Compound Name: Allylpentafluorobenzene

Cat. No.: B155225 Get Quote

An In-depth Technical Guide to
Allylpentafluorobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Allylpentafluorobenzene. It includes detailed experimental protocols,

spectroscopic data, and safety information to support its application in research and

development.

Core Physical and Chemical Properties
Allylpentafluorobenzene is a colorless liquid with a distinct aromatic odor. Its highly

fluorinated structure imparts unique properties relevant to its use as a versatile building block in

the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Table 1: Physical and Chemical Properties of Allylpentafluorobenzene
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Property Value Reference

Molecular Formula C₉H₅F₅ [2][3][4]

Molecular Weight 208.13 g/mol [2][3]

Appearance Colorless liquid [1][5]

Density 1.358 g/mL at 25 °C [2]

Boiling Point 148-149 °C [2]

Refractive Index (n20/D) 1.427 [2]

Flash Point 43 °C (109.4 °F) - closed cup [2]

CAS Number 1736-60-3 [2][3]

InChI Key
YBDBTBVNQQBHGJ-

UHFFFAOYSA-N
[2]

SMILES
C=CCC1=C(F)C(F)=C(F)C(F)=

C1F
[2]

Synthesis of Allylpentafluorobenzene
The primary synthetic route to Allylpentafluorobenzene is through a Grignard reaction. This

involves the preparation of a pentafluorophenyl Grignard reagent, which is then reacted with an

allyl halide.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol is adapted from established methods for the preparation of similar organofluorine

compounds.[6]

Materials:

Magnesium turnings

Bromopentafluorobenzene

Anhydrous diethyl ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.scbt.com/p/allylpentafluorobenzene-1736-60-3
https://pubchem.ncbi.nlm.nih.gov/compound/Allylpentafluorobenzene
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.scbt.com/p/allylpentafluorobenzene-1736-60-3
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.04%3A_Chemical_Shifts_in_H_NMR__Spectroscopy
https://www.spectroscopyonline.com/view/distinguishing-structural-isomers-mono-and-di-substituted-benzene-rings
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.scbt.com/p/allylpentafluorobenzene-1736-60-3
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.sigmaaldrich.com/SG/en/product/aldrich/a34759
https://www.benchchem.com/product/b155225?utm_src=pdf-body
https://www.benchchem.com/product/b155225?utm_src=pdf-body
https://cssp.chemspider.com/215
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allyl bromide

Iodine (crystal)

Anhydrous Toluene

Hydrochloric acid (10% aqueous solution)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

Part A: Preparation of Pentafluorophenylmagnesium Bromide

Apparatus Setup: Assemble a dry three-necked flask equipped with a reflux condenser (with

a drying tube), a dropping funnel, and a magnetic stir bar.

Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine.
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Grignard Reagent Formation: Add a solution of bromopentafluorobenzene in anhydrous

diethyl ether dropwise from the dropping funnel to the magnesium turnings with vigorous

stirring. The reaction is exothermic and may require initial gentle heating to start, after which

the addition rate should be controlled to maintain a gentle reflux. An ice bath can be used to

moderate the reaction.[7][8]

Completion: After the addition is complete, continue stirring for an additional hour to ensure

the complete formation of the Grignard reagent. The resulting solution will typically be dark

brown to black.[6]

Part B: Reaction with Allyl Bromide

Addition of Allyl Bromide: Cool the prepared Grignard reagent in an ice bath. Add a solution

of allyl bromide in anhydrous diethyl ether dropwise from the dropping funnel with continuous

stirring.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then heat to reflux for one hour to ensure the reaction goes to completion.

Part C: Work-up and Purification

Quenching: Cool the reaction mixture in an ice bath and slowly add 10% aqueous

hydrochloric acid to quench the reaction and dissolve any remaining magnesium.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with 10% HCl, water, saturated aqueous sodium bicarbonate

solution, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether by rotary

evaporation.

Purification by Distillation: The crude product is purified by fractional distillation under

atmospheric pressure.[9] Collect the fraction boiling at 148-149 °C.

Synthesis Workflow Diagram
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Synthesis of Allylpentafluorobenzene via Grignard Reaction

Part A

Part BPart C

Part D
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Caption: Workflow for the synthesis of Allylpentafluorobenzene.
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Spectroscopic Data
The following sections detail the expected spectroscopic characteristics of

Allylpentafluorobenzene, which are crucial for its identification and characterization.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Allylpentafluorobenzene is expected to show signals corresponding

to the allyl group protons.

Allylic Protons (-CH₂-): A doublet is expected in the region of 3.3-3.5 ppm.[1]

Vinyl Protons (=CH₂): Two multiplets are expected in the region of 5.0-5.3 ppm.[1]

Vinyl Proton (-CH=): A multiplet is expected in the region of 5.8-6.1 ppm.[1]

The splitting patterns will be complex due to coupling between the different protons of the allyl

group.[10][11]

¹⁹F NMR Spectroscopy
The ¹⁹F NMR spectrum is a key tool for characterizing fluorinated aromatic compounds. For

Allylpentafluorobenzene, a complex multiplet pattern is expected due to the five non-

equivalent fluorine atoms on the benzene ring.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the aromatic ring and the allyl

group.

Table 2: Predicted IR Absorption Bands for Allylpentafluorobenzene
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Wavenumber
(cm⁻¹)

Functional Group Vibration Type Reference

3080-3100 =C-H (vinyl) Stretch [12][13][14]

2920-2980 -C-H (allylic) Stretch [13]

1640-1650 C=C (alkene) Stretch [13]

1500-1600 C=C (aromatic ring) Stretch [12][13][14]

910-995 =C-H (vinyl) Out-of-plane bend [12][13][14]

1000-1300 C-F Stretch

Mass Spectrometry
The mass spectrum of Allylpentafluorobenzene shows a molecular ion peak (M⁺) at m/z =

208, corresponding to its molecular weight.[15]

Chemical Reactivity and Applications
Allylpentafluorobenzene is a valuable intermediate in organic synthesis. The allyl group can

undergo various transformations such as oxidation, reduction, and addition reactions. The

pentafluorophenyl group is a strong electron-withdrawing group, which influences the reactivity

of the allyl moiety and the aromatic ring.

Potential Reactions and Applications:

Polymerization: The allyl group can participate in polymerization reactions to form fluorinated

polymers with unique thermal and chemical resistance properties.[1]

Heck and Suzuki Coupling: The aromatic ring can potentially undergo cross-coupling

reactions, although the high degree of fluorination can affect reactivity.[16][17][18][19][20][21]

[22][23][24][25]

Pharmaceutical and Agrochemical Synthesis: It serves as a building block for introducing the

pentafluorophenylallyl moiety into more complex molecules, which can enhance biological

activity and metabolic stability.[1]
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Safety and Handling
Allylpentafluorobenzene is a flammable liquid and should be handled with appropriate safety

precautions.

Hazards: Flammable liquid and vapor. Causes skin and serious eye irritation. May cause

respiratory irritation.[2]

Precautions: Keep away from heat, sparks, open flames, and hot surfaces. Use only in a

well-ventilated area. Wear protective gloves, eye protection, and face protection.[2]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[2]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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